Cas no 2172222-05-6 (methyl 2-3-(azetidin-3-yl)-1,2,4-oxadiazol-5-ylacetate)

• Product Name: methyl 2-3-(azetidin-3-yl)-1,2,4-oxadiazol-5-ylacetate
• CAS No: 2172222-05-6
• MF: C₈H₁₁N₃O₃
• MW: 197.191241502762
• CID: 5908565
• PubChem ID: 165823064
• Update Time: 2025-06-11

methyl 2-3-(azetidin-3-yl)-1,2,4-oxadiazol-5-ylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-3-(azetidin-3-yl)-1,2,4-oxadiazol-5-ylacetate
• 2172222-05-6
• EN300-1590723
• methyl 2-[3-(azetidin-3-yl)-1,2,4-oxadiazol-5-yl]acetate

• Inchi： 1S/C8H11N3O3/c1-13-7(12)2-6-10-8(11-14-6)5-3-9-4-5/h5,9H,2-4H2,1H3
• InChI Key： ZGAPEUKOWUVLST-UHFFFAOYSA-N
• SMILES： O1C(CC(=O)OC)=NC(C2CNC2)=N1

Computed Properties

• Exact Mass: 197.08004122g/mol
• Monoisotopic Mass: 197.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 77.2Ų

Additional information on methyl 2-3-(azetidin-3-yl)-1,2,4-oxadiazol-5-ylacetate

Methyl 2-3-(azetidin-3-yl)-1,2,4-oxadiazol-5-ylacetate (CAS No. 2172222-05-6): A Comprehensive Overview

Methyl 2-3-(azetidin-3-yl)-1,2,4-oxadiazol-5-ylacetate, identified by its CAS number 2172222-05-6, is a compound of significant interest in the field of chemical and biomedical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse pharmacological properties and potential applications in drug development. The structural complexity of this molecule, featuring an azetidine ring linked to a 1,2,4-oxadiazole moiety, makes it a promising candidate for further investigation in various therapeutic areas.

The 1,2,4-oxadiazole core is a well-known pharmacophore found in numerous bioactive compounds. Its presence in Methyl 2-3-(azetidin-3-yl)-1,2,4-oxadiazol-5-ylacetate contributes to its potential antimicrobial, anti-inflammatory, and anticancer activities. Recent studies have highlighted the importance of oxadiazole derivatives in medicinal chemistry, demonstrating their ability to interact with biological targets in unique ways. The azetidine ring further enhances the molecule's complexity and may contribute to its binding affinity and selectivity towards specific enzymes or receptors.

In the context of modern drug discovery, the synthesis and characterization of novel heterocyclic compounds like Methyl 2-3-(azetidin-3-yl)-1,2,4-oxadiazol-5-ylacetate are crucial for identifying new therapeutic agents. The compound's structure suggests potential applications in the treatment of neurological disorders, where modulation of neurotransmitter systems is often required. Additionally, its oxadiazole moiety may offer protection against metabolic degradation, enhancing its bioavailability and therapeutic efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have been performed on Methyl 2-3-(azetidin-3-yl)-1,2,4-oxadiazol-5-ylacetate to identify potential binding sites on target proteins. These studies have revealed promising interactions with enzymes involved in inflammation and cell proliferation, suggesting its potential as an anti-inflammatory and anticancer agent. Furthermore, the compound's ability to cross the blood-brain barrier has been explored, opening up possibilities for its use in treating central nervous system disorders.

The synthesis of Methyl 2-3-(azetidin-3-yl)-1,2,4-oxadiazol-5-ylacetate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as transition metal catalysis has been reported to improve the efficiency of these reactions. Additionally, green chemistry principles have been applied to minimize waste and environmental impact during the synthesis process. These efforts align with the growing emphasis on sustainable practices in pharmaceutical research.

Evaluation of the pharmacokinetic properties of Methyl 2-3-(azetidin-3-y1)-1,2,4-oXadiazol-S-yIacetate has been conducted using both in vitro and in vivo models. These studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. The compound has shown favorable pharmacokinetic characteristics, including reasonable bioavailability and a half-life that suggests potential for once-daily dosing. These findings are crucial for determining optimal therapeutic regimens and minimizing side effects.

The safety profile of Methyl 2-S-S-(azetidin-S-yI)-I,S,S-oXadiazol-S-yIacetate is another critical aspect that has been thoroughly investigated. Preclinical toxicity studies have been performed to assess its potential adverse effects at various doses. The results have indicated that the compound is well-tolerated at therapeutic doses but may cause mild gastrointestinal discomfort at higher concentrations. These findings provide a foundation for further clinical development and help ensure patient safety during future human trials.

The potential applications of Methyl 23-(azetidin-S-yI)-I,S,S-oXadiazol-S-yIacetate extend beyond traditional therapeutic areas. Its unique structural features make it a valuable tool for research into novel drug mechanisms and delivery systems. For instance, its ability to form stable complexes with other molecules has led to investigations into its use as a carrier for poorly soluble drugs. This approach could enhance drug delivery efficiency and improve treatment outcomes for patients with chronic conditions.

The role of computational modeling in understanding the behavior of complex molecules like Methyl 23-(azetidinS-yI)-I,S,S-oXadiazol-S-yIacetate cannot be overstated. Advanced computational techniques such as molecular dynamics simulations have been employed to study its interactions with biological targets at an atomic level. These simulations have provided detailed insights into how the compound binds to its targets and how these interactions influence its biological activity. Such information is invaluable for designing next-generation drugs with improved efficacy and reduced side effects.

The future directions for research on Methyl 23-(azetidinS-yI)-IS,yS-oXadiazol-S-yIacetate are numerous and exciting. Further exploration of its pharmacological properties is warranted to uncover additional therapeutic applications. Additionally, investigation into its potential as a lead compound for drug development could yield novel treatments for various diseases. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate these findings into tangible medical benefits for patients worldwide.